Cas no 1803425-15-1 (5-Hydroxybenzo[d]oxazole-2-acrylic acid)

• Product Name: 5-Hydroxybenzo[d]oxazole-2-acrylic acid
• CAS No: 1803425-15-1
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 4819028
• Update Time: 2025-11-01

5-Hydroxybenzo[d]oxazole-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxybenzo[d]oxazole-2-acrylic acid

• Inchi： 1S/C10H7NO4/c12-6-1-2-8-7(5-6)11-9(15-8)3-4-10(13)14/h1-5,12H,(H,13,14)/b4-3+
• InChI Key： UPZLJFOVFGJLEV-ONEGZZNKSA-N
• SMILES： O1C(/C=C/C(=O)O)=NC2C=C(C=CC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6

Additional information on 5-Hydroxybenzo[d]oxazole-2-acrylic acid

Introduction to 5-Hydroxybenzo[d]oxazole-2-acrylic acid (CAS No. 1803425-15-1)

5-Hydroxybenzo[d]oxazole-2-acrylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1803425-15-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both hydroxyl and acrylic acid functional groups in its molecular structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The benzo[d]oxazole scaffold is a prominent motif in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to modulate various biological pathways. The 5-hydroxybenzo[d]oxazole-2-acrylic acid derivative, in particular, has been studied for its pharmacological properties, which include anti-inflammatory, antioxidant, and antimicrobial effects. These attributes stem from its capacity to interact with biological targets such as enzymes and receptors, thereby influencing cellular processes.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The 5-hydroxybenzo[d]oxazole-2-acrylic acid structure has been explored as a building block for designing small-molecule drugs that can address unmet medical needs. Its acrylic acid moiety allows for further functionalization through polymerization or coupling reactions, enabling the creation of macromolecular constructs with tailored properties.

One of the most compelling aspects of 5-hydroxybenzo[d]oxazole-2-acrylic acid is its role in the synthesis of bioactive polymers. Researchers have leveraged its reactive sites to develop hydrogels and other biodegradable materials that can be used in drug delivery systems. These materials are designed to release therapeutic agents in a controlled manner, improving treatment efficacy while minimizing side effects. The 5-hydroxybenzo[d]oxazole-2-acrylic acid derivative's compatibility with various crosslinking agents makes it an ideal candidate for such applications.

Moreover, the 5-hydroxybenzo[d]oxazole-2-acrylic acid scaffold has been investigated for its potential in modulating neurological pathways. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects, making them promising candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl group at the 5-position of the benzo[d]oxazole ring is particularly important, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

The chemical synthesis of 5-hydroxybenzo[d]oxazole-2-acrylic acid involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the acrylic acid moiety. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and development purposes.

In conclusion, 5-Hydroxybenzo[d]oxazole-2-acrylic acid (CAS No. 1803425-15-1) represents a fascinating molecule with broad applications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing new drugs and materials with significant therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.